((3S,4R)-1-Benzyl-4-(4-fluorophenyl)piperidin-3-yl)methanol

• Molecular Formula: C19H22FNO
• Molecular Weight: 299.4 g/mol
• IUPAC Name: [1-benzyl-4-(4-fluorophenyl)piperidin-3-yl]methanol
• InChI: InChI=1S/C19H22FNO/c20-18-8-6-16(7-9-18)19-10-11-21(13-17(19)14-22)12-15-4-2-1-3-5-15/h1-9,17,19,22H,10-14H2
• InChI Key: AELJBFRPEBTCSA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC(C1C2=CC=C(C=C2)F)CO)CC3=CC=CC=C3

Description

((3S,4R)-1-Benzyl-4-(4-fluorophenyl)piperidin-3-yl)methanol: is a chemical compound with the molecular formula C12H16FNO and a molecular weight of 209.26 g/mol .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of ((3S,4R)-1-Benzyl-4-(4-fluorophenyl)piperidin-3-yl)methanol typically involves the following steps :

Starting Materials: The synthesis begins with the appropriate benzyl and fluorophenyl precursors.

Reaction Conditions: The reaction is carried out in a solvent such as methylene chloride, with triethylamine and di-tert-butyl dicarbonate as reagents.

Procedure: The reaction mixture is stirred at ambient temperature for approximately 20 hours and then concentrated in vacuo to obtain the desired product.

Industrial Production Methods: Industrial production methods for this compound are not well-documented in the available literature. the general approach would involve scaling up the laboratory synthesis procedures with appropriate modifications to ensure safety, efficiency, and cost-effectiveness.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: This compound can undergo oxidation reactions, typically using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: Substitution reactions, particularly nucleophilic substitutions, can occur with reagents like sodium methoxide or potassium tert-butoxide.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Sodium methoxide in methanol.

Major Products:

Oxidation: The major products are typically carboxylic acids or ketones.

Reduction: The major products are usually alcohols or amines.

Substitution: The major products depend on the substituent introduced, such as ethers or esters.

Scientific Research Applications

Chemistry:

• Used as an intermediate in the synthesis of more complex organic molecules .

Biology:

• Investigated for its potential interactions with biological receptors and enzymes .

Medicine:

• Explored as a potential pharmaceutical agent, particularly in the development of antidepressants and other central nervous system-active drugs .

Industry:

• Utilized in the production of high-value chemicals and materials .

Mechanism of Action

The mechanism of action of ((3S,4R)-1-Benzyl-4-(4-fluorophenyl)piperidin-3-yl)methanol involves its interaction with specific molecular targets and pathways . It is believed to modulate neurotransmitter systems, particularly serotonin and dopamine pathways, which are crucial for its potential antidepressant effects .

Comparison with Similar Compounds

Paroxetine Hydrochloride: A well-known antidepressant with a similar piperidine structure.

Fluoxetine: Another antidepressant with a fluorophenyl group.

Sertraline: Contains a similar benzyl group and is used as an antidepressant.

Uniqueness:

((3S,4R)-1-Benzyl-4-(4-fluorophenyl)piperidin-3-yl)methanol: stands out due to its specific stereochemistry and the presence of both benzyl and fluorophenyl groups, which contribute to its unique pharmacological profile.